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Introduction
(S)-3-Hydroxy-7Z-Tetradecenoyl-CoA is an intermediate in the mitochondrial β-oxidation of

cis-7-tetradecenoic acid (C14:1 n-7). The metabolism of monounsaturated fatty acids is a

critical process for energy homeostasis, and its dysregulation has been implicated in various

metabolic diseases. This technical guide provides an in-depth overview of the metabolic

context of (S)-3-Hydroxy-7Z-Tetradecenoyl-CoA, including relevant enzymatic reactions,

quantitative data from analogous compounds, detailed experimental protocols, and pathway

visualizations. Due to the limited availability of specific experimental data for (S)-3-Hydroxy-
7Z-Tetradecenoyl-CoA, this guide leverages information from closely related unsaturated fatty

acid intermediates to provide a comprehensive framework for its study.

Metabolic Pathway
The β-oxidation of cis-7-tetradecenoic acid involves a series of enzymatic reactions. After

activation to 7Z-Tetradecenoyl-CoA, it undergoes several cycles of β-oxidation. The presence

of the cis-double bond at an odd-numbered carbon (position 7) necessitates the action of an

auxiliary enzyme, an isomerase, to convert the cis-Δ³-enoyl-CoA intermediate to a trans-Δ²-

enoyl-CoA, which is a substrate for enoyl-CoA hydratase.
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The formation of (S)-3-Hydroxy-7Z-Tetradecenoyl-CoA occurs through the reduction of 3-

Oxo-(7Z)-tetradecenoyl-CoA, a reaction catalyzed by 3-hydroxyacyl-CoA dehydrogenase.[1]

Signaling Pathway for β-Oxidation of cis-7-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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